Application Notes & Protocols: Tetradecyl Ether in Advanced Drug Delivery Systems

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Tetradecyl ether*
CAS No.:	*5412-98-6*
Cat. No.:	*B1582516*

Get Quote

Introduction: The Role of **Tetradecyl Ether** as a Versatile Excipient

Tetradecyl ether, a polyoxyethylene alkyl ether, is a non-ionic surfactant widely recognized in the pharmaceutical sciences for its multifaceted applications.[1] Known commercially by trade names such as Brij™ L23, it belongs to a class of ethoxylated fatty alcohols that are highly stable, water-soluble, and resistant to degradation by acid or alkali.[2] These properties make it an invaluable excipient in the development of sophisticated drug delivery systems.

Functionally, **tetradecyl ether** acts as a potent solubilizer, emulsifier, wetting agent, and penetration enhancer.[2][3][4] Its utility stems from its amphiphilic nature, possessing a hydrophilic polyethylene glycol (PEG) chain and a lipophilic tetradecyl (myristyl) alkyl chain. This structure allows it to position itself at oil-water interfaces, reducing interfacial tension and enabling the formation of stable, dispersed systems. These characteristics are harnessed to formulate nanoemulsions, liposomes, and transdermal delivery systems, thereby improving the solubility, stability, and bioavailability of therapeutic agents.[5][6][7] This guide provides an in-depth exploration of its applications, complete with detailed protocols for researchers and drug development professionals.

© 2026 BenchChem. All rights reserved.

Section 1: Application in Nanoemulsion and Microemulsion Systems

Nanoemulsions are colloidal dispersions of oil and water with droplet sizes typically ranging from 20 to 200 nm.[6][8] They are thermodynamically stable systems that enhance the solubility and oral bioavailability of poorly water-soluble drugs.[9][10] **Tetradecyl ether** is a key component in formulating these systems, particularly for oil-in-water (O/W) nanoemulsions.

Mechanism of Action and Formulation Insights

As a high HLB (Hydrophile-Lipophile Balance) surfactant, **tetradecyl ether** is highly effective at stabilizing O/W interfaces.[2] In a nanoemulsion, the lipophilic alkyl tails of the surfactant molecules orient themselves into the oil droplets (containing the dissolved drug), while the hydrophilic PEG chains extend into the continuous aqueous phase. This forms a stable interfacial film that prevents droplet coalescence.

The formation of a stable nanoemulsion is critically dependent on the properties of the surfactant, the oil phase, and the ratio of components.[11] Often, a co-surfactant (e.g., short-chain alcohols like ethanol or glycols like propylene glycol) is used in conjunction with the primary surfactant.[11][12] The co-surfactant further reduces interfacial tension and increases the fluidity of the interface, facilitating the spontaneous formation of nano-sized droplets.[12] The selection of oil is primarily based on the solubility of the drug.[8][12]

Protocol: Preparation of an O/W Nanoemulsion via Phase Titration Method

This protocol describes the preparation of a nanoemulsion using the spontaneous emulsification (phase titration) method, which is a low-energy technique suitable for lab-scale development.

Materials:

- Active Pharmaceutical Ingredient (API)
- Oil Phase (e.g., Isopropyl myristate, Capryol 90)
- Surfactant: **Tetradecyl ether** (e.g., Brij™ L23)

© 2026 BenchChem. All rights reserved.


- Co-surfactant (e.g., Transcutol-P, Propylene glycol)
- Aqueous Phase: Deionized water
- Magnetic stirrer and stir bars
- Glass vials

Procedure:

- Screening of Components: Determine the solubility of the API in various oils, surfactants, and co-surfactants to select the most suitable components.
- Constructing a Pseudo-Ternary Phase Diagram: a. Prepare various mixtures of the surfactant and co-surfactant (Smix) at different weight ratios (e.g., 1:1, 2:1, 1:2, 4:1).[13] b. For each Smix ratio, prepare different mixtures of the oil and Smix in varying weight ratios (e.g., 1:9, 2:8, ... 9:1).[13] c. Place each oil/Smix mixture in a glass vial and titrate it dropwise with the aqueous phase under gentle magnetic stirring.[11] d. After each addition, visually observe the mixture for transparency and flowability. The point at which a clear, isotropic mixture forms indicates a point within the nanoemulsion region. e. Plot the results on a ternary phase diagram to delineate the nanoemulsion region, which will guide the selection of an optimal formulation.[11]
- Preparation of the Drug-Loaded Nanoemulsion: a. Based on the phase diagram, select an optimal ratio of oil, Smix, and water. b. Dissolve the pre-weighed amount of API in the oil phase with gentle heating or vortexing if necessary. c. Add the Smix (surfactant and co-surfactant) to the oil-drug mixture and vortex until a clear solution is formed. d. Slowly add the aqueous phase to the oil-surfactant mixture drop by drop while continuously stirring with a magnetic stirrer.[8] e. Continue stirring for 15-30 minutes until a transparent and homogenous nanoemulsion is formed.

Workflow for Nanoemulsion Formulation

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Workflow for nanoemulsion formulation using the phase titration method.

© 2026 BenchChem. All rights reserved.

Section 2: Application in Vesicular Systems (Liposomes & Niosomes)

Liposomes and niosomes are vesicular carriers that can encapsulate both hydrophilic and lipophilic drugs. While liposomes are composed of phospholipids, niosomes are formed from non-ionic surfactants, such as **tetradecyl ether**.[5] Incorporating **tetradecyl ether** into liposomal formulations can create "stealth" vesicles with enhanced stability and circulation times.

Mechanism of Action and Formulation Insights

When incorporated into a lipid bilayer, the hydrophobic tail of **tetradecyl ether** integrates with the phospholipid tails, while its long, flexible hydrophilic PEG chain extends from the vesicle surface.[14] This PEGylated surface creates a steric barrier that reduces recognition by the reticuloendothelial system (RES), thereby prolonging the circulation half-life of the drug carrier. Furthermore, the inclusion of surfactants like Brij can modulate the fluidity and permeability of the bilayer, influencing the drug release profile.[14] In niosomes, **tetradecyl ether** acts as the primary vesicle-forming agent, often in combination with a stabilizer like cholesterol.

Protocol: Preparation of Brij-Decorated Liposomes via Thin-Film Hydration

This method is a widely used technique for preparing multilamellar vesicles (LMV), which can then be downsized to form small unilamellar vesicles (SUV).[15]

Materials:

- Phospholipids (e.g., Phosphatidylcholine - PC)
- Cholesterol
- **Tetradecyl ether** (e.g., Brij™ L23)
- API (lipophilic)
- Organic Solvent: Chloroform:Methanol mixture (2:1 v/v)

© 2026 BenchChem. All rights reserved.

- Aqueous Phase: Phosphate-buffered saline (PBS), pH 7.4
- Rotary evaporator
- Bath sonicator or probe sonicator
- Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

- Lipid Film Preparation: a. Accurately weigh and dissolve the phospholipids, cholesterol, **tetradecyl ether**, and the lipophilic API in the chloroform:methanol mixture in a round-bottom flask.[15] A typical molar ratio might be PC:Cholesterol:Brij L23 at 55:40:5. b. Attach the flask to a rotary evaporator. Rotate the flask under reduced pressure at a temperature above the lipid transition temperature (Tc) to evaporate the organic solvent.[16] c. Continue evaporation until a thin, dry, and homogenous lipid film is formed on the inner wall of the flask.[15] d. Place the flask under a high vacuum for at least 2 hours to remove any residual solvent.
- Hydration of the Lipid Film: a. Add the pre-warmed aqueous phase (PBS) to the flask containing the dry lipid film. The temperature should be maintained above the Tc of the lipid mixture.[15] b. Agitate the flask by hand or on the rotary evaporator (without vacuum) until the lipid film is fully suspended, forming a milky dispersion of multilamellar vesicles (MLVs).[15]
- Vesicle Size Reduction (Sonication & Extrusion): a. To reduce the size and lamellarity of the MLVs, sonicate the dispersion using a bath or probe sonicator.[15] Probe sonication is more energetic but requires careful temperature control to avoid lipid degradation.[15] b. For a more uniform size distribution, subject the liposomal suspension to extrusion. Load the suspension into a gas-tight syringe and pass it repeatedly (e.g., 11-21 times) through polycarbonate membranes with a defined pore size (e.g., 100 nm) assembled in an extruder device.[16]
- Purification: a. Remove the unencapsulated (free) drug from the liposome suspension by dialysis, gel filtration chromatography, or ultracentrifugation.

Diagram of a **Tetradecyl Ether**-Modified Liposome

© 2026 BenchChem. All rights reserved.

Caption: A Brij-decorated liposome with an extended PEG chain for steric stabilization.

Section 3: Application as a Transdermal Penetration Enhancer

The stratum corneum (SC), the outermost layer of the skin, is the primary barrier to the absorption of most drugs.[17][18] Chemical penetration enhancers are compounds that reversibly decrease the barrier function of the SC, allowing drugs to permeate into deeper skin layers or the systemic circulation.[19]

Mechanism of Action

Tetradecyl ether and similar surfactants enhance skin penetration primarily by disrupting the highly organized intercellular lipid lamellae of the stratum corneum.[17][18] The mechanism involves:

- Lipid Fluidization: The lipophilic tail of the surfactant intercalates into the lipid bilayers of the SC, disrupting the tight packing of ceramides, cholesterol, and fatty acids. This increases the fluidity of the lipid matrix.[19]
- Solubilization: At higher concentrations, surfactants can solubilize and extract lipids from the SC, creating more permeable pathways for drug diffusion.[17]
- Interaction with Proteins: It may also interact with intracellular keratin, altering its conformation and further increasing skin permeability.[19]

The efficacy of **tetradecyl ether** as a penetration enhancer is concentration-dependent, with optimal activity typically observed between 0.5% and 5%.[2][20]

Protocol: In Vitro Skin Permeation Study Using Franz Diffusion Cells

This protocol evaluates the effectiveness of a **tetradecyl ether**-containing formulation in enhancing the permeation of a model drug across an excised skin sample.

Materials:

© 2026 BenchChem. All rights reserved.

- Franz diffusion cells
- Excised skin (e.g., rat, porcine, or human cadaver skin)
- Test Formulation (e.g., gel or cream containing API and **tetradecyl ether**)
- Control Formulation (same as test, but without **tetradecyl ether**)
- Receptor Medium: PBS (pH 7.4), often with a solubilizing agent like PEG 400 to maintain sink conditions
- Magnetic stirrer plate and stir bars
- Syringes and needles for sampling
- Analytical instrument for drug quantification (e.g., HPLC, UV-Vis Spectrophotometer)


Procedure:

- Skin Preparation: a. Excise full-thickness skin and carefully remove subcutaneous fat. b. Hydrate the skin in PBS for 30 minutes before mounting.
- Franz Cell Assembly: a. Mount the prepared skin sample between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum facing the donor compartment. b. Fill the receptor compartment with pre-warmed (37°C) receptor medium and ensure no air bubbles are trapped beneath the skin. Place a small magnetic stir bar in the receptor compartment. c. Place the assembled cells on a magnetic stirrer plate with a circulating water jacket to maintain a constant temperature (37°C).
- Permeation Study: a. Apply a known amount of the test or control formulation (e.g., 10 mg/cm²) to the surface of the skin in the donor compartment. b. At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw a sample (e.g., 0.5 mL) from the receptor compartment via the sampling arm. c. Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor medium to maintain a constant volume.
- Sample Analysis: a. Analyze the drug concentration in the collected samples using a validated analytical method (e.g., HPLC).

© 2026 BenchChem. All rights reserved.

- Data Analysis: a. Calculate the cumulative amount of drug permeated per unit area (µg/cm²) at each time point, correcting for sample replacement. b. Plot the cumulative amount of drug permeated versus time. The slope of the linear portion of the plot gives the steady-state flux (Jss). c. Calculate the Enhancement Ratio (ER) as: ER = Jss (with enhancer) / Jss (without enhancer).

Diagram of Stratum Corneum Disruption



Click to download full resolution via product page

Caption: Mechanism of penetration enhancement by disrupting stratum corneum lipids.

Section 4: Characterization & Analytical Protocols

Proper characterization is essential to ensure the quality, stability, and efficacy of the formulated drug delivery system.

Table: Key Characterization Parameters

© 2026 BenchChem. All rights reserved.

Parameter	Technique	Rationale & Importance
Particle Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS) / Nanoparticle Tracking Analysis (NTA)	Affects stability, bioavailability, cellular uptake, and in vivo fate. PDI measures the homogeneity of the particle population.[21]
Zeta Potential	Laser Doppler Velocimetry (within a DLS instrument)	Indicates the surface charge of the nanoparticles. A high absolute value (typically > ±20 mV) suggests good physical stability due to electrostatic repulsion.
Encapsulation Efficiency (%EE) & Drug Loading (%DL)	Centrifugation/Ultrafiltration followed by HPLC or UV-Vis	Quantifies the amount of drug successfully entrapped within the carrier versus the free drug. Crucial for determining dosage and efficacy.[22]
Morphology	Transmission Electron Microscopy (TEM) / Scanning Electron Microscopy (SEM)	Visualizes the shape, size, and surface characteristics of the nanoparticles.
In Vitro Drug Release	Dialysis Bag Method / Franz Diffusion Cell	Assesses the rate and extent of drug release from the carrier over time, which helps predict its in vivo performance.[23][24]
Physical Stability	DLS, Zeta Potential measurements over time at different storage conditions	Evaluates the formulation's shelf-life by monitoring changes in particle size, aggregation, or drug leakage.
Biocompatibility	Cell Viability Assays (e.g., MTT, XTT on relevant cell lines)	Assesses the cytotoxicity of the formulation to ensure it is safe for biological applications. [25]

© 2026 BenchChem. All rights reserved.

Protocol: In Vitro Drug Release using Dialysis Bag Method

This method is widely used for nano-sized carriers and separates the released drug from the formulation using a semi-permeable membrane.[23][24]

Materials:

- Dialysis tubing (with a molecular weight cut-off (MWCO) low enough to retain the nanoparticles but allow free drug to pass through)
- Drug-loaded nanoparticle suspension
- Release Medium: PBS (pH 7.4 or other relevant pH)
- Beakers, magnetic stirrer, and stir bars
- Thermostatically controlled water bath or incubator
- Analytical instrument for drug quantification (e.g., HPLC)

Procedure:


- Prepare Dialysis Bags: Cut the dialysis tubing to the desired length and activate it according to the manufacturer's instructions (this often involves boiling in sodium bicarbonate and EDTA solutions).
- Load Sample: Pipette a precise volume (e.g., 1-2 mL) of the drug-loaded nano-formulation into the prepared dialysis bag and securely seal both ends.
- Initiate Release Study: a. Place the sealed dialysis bag into a beaker containing a defined volume of pre-warmed (37°C) release medium (e.g., 100 mL). This large volume helps maintain sink conditions.[24] b. Place the beaker in a shaking water bath or on a magnetic stirrer at a constant temperature (37°C) and gentle agitation.
- Sampling: a. At predetermined time points (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw an aliquot (e.g., 1 mL) of the release medium from the beaker. b. Replace the withdrawn

© 2026 BenchChem. All rights reserved.

volume with an equal amount of fresh, pre-warmed medium.

- Analysis: a. Analyze the drug concentration in the collected samples. b. Calculate the cumulative percentage of drug released over time, correcting for dilution from sample replacement. c. Plot the cumulative % drug release versus time to obtain the release profile.

Workflow for Drug Release Testing



© 2026 BenchChem. All rights reserved.

Click to download full resolution via product page

Caption: Workflow for in vitro drug release testing using the dialysis bag method.

Section 5: Biocompatibility and Safety

While polyoxyethylene-based surfactants like **tetradecyl ether** are widely used, their biocompatibility is a critical consideration.[26] The safety of any drug delivery system is paramount and must be rigorously evaluated.[25]

- General Safety: Polymers like polyethylene glycol (PEG), which forms the hydrophilic part of **tetradecyl ether**, are generally considered biocompatible and have been approved by the FDA for various pharmaceutical applications.[27]
- Concentration-Dependent Effects: High concentrations of surfactants can cause cell membrane damage, leading to cytotoxicity or skin irritation.[13] Therefore, it is crucial to use the minimum effective concentration in any formulation.
- In Vitro Assessment: The cytotoxicity of new formulations containing **tetradecyl ether** should always be assessed using in vitro cell culture models (e.g., fibroblasts, keratinocytes, or cancer cell lines relevant to the application). Assays like XTT or MTT can determine the concentration range over which the formulation is non-toxic.[25]
- In Vivo Considerations: While in vitro tests provide initial screening, in vivo studies are necessary to evaluate systemic toxicity, immunogenicity, and local tissue reactions.[28]

References

- Becerra, N., et al. (2009). Solubilization of lipid bilayers by myristyl sucrose ester: effect of cholesterol and phospholipid head group size. PMC - NIH. [Link]
- Dadwal, A., et al. (2020). Polyoxyethylene Lauryl Ether (Brij-35) and Poloxamer 407–Based Non-ionic Surfactant Vesicles for Dissolution Enhancement of Tacrolimus. ResearchGate. [Link]
- Jaiswal, M., et al. (2015). Design and production of nanoparticles formulated from nano-emulsion templates—A review. ResearchGate. [Link]

© 2026 BenchChem. All rights reserved.

- Croda Pharma. Brij™ L23 pharma. Croda Pharma. [Link]
- Shenzhen Jieling Industries Co., LTD. Polyoxyethylene lauryl ether. Jielingchem. [Link]
- Sharma, G., et al. (2018). CHEMICAL PENETRATION ENHANCERS FOR TRANSDERMAL DRUG DELIVERY SYSTEM. Innovare Academic Sciences. [Link]
- Gallani, N. S., et al. (2022). Novel Ionic Liquid Based Microemulsion Formulation: A Potential Tool for Drug Delivery. International Journal for Pharmaceutical Research Scholars. [Link]
- ResearchGate. (2015). Investigation of the Properties of Polyoxyethylene (10) Lauryl Ether: C12E10 in Aquo-n-Alcohol Mediums. ResearchGate. [Link]
- Ghosh, B., et al. (2020). Chemical Enhancer: A Simplistic Way to Modulate Barrier Function of the Stratum Corneum. Scientia Pharmaceutica. [Link]
- Dadashzadeh, A., et al. (2019). The role of hollow magnetic nanoparticles in drug delivery. PMC - NIH. [Link]
- Shodex. Polyoxyethylene Lauryl Ether. Shodex HPLC Columns. [Link]
- Špaglová, M., et al. (2019). DEVELOPMENT STRATEGY OF DERMAL AND TRANSDERMAL FORMULATION: SYNERGISTIC EFFECT OF CHEMICAL PENETRATION ENHANCERS. ResearchGate. [Link]
- Carita, A. C., et al. (2019). Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. PMC - NIH. [Link]
- Liu, T., et al. (2023). A Novel Natural Penetration Enhancer for Transdermal Drug Delivery. PubMed Central. [Link]
- ResearchGate. (2018). Liposome: composition, characterization, preparation, and recent innovation in clinical applications. ResearchGate. [Link]
- Kumar, R., et al. (2012). Chemical Penetration Enhancers for Transdermal Drug Delivery Systems. ResearchGate. [Link]

© 2026 BenchChem. All rights reserved.

- Kulkarni, S. B., et al. (2023). Mini-Review On Liposomes: Composition, Methods Of Preparation, Studies Explaining Significance Of Extrusion, Freeze Drying And B. IOSR Journal. [Link]
- Khan, I., et al. (2020). A Brief Study About Analytical Techniques In Pharmaceutical Analysis (Chromatography & Spectroscopy):A Review Article. SciSpace. [Link]
- Ravar, F., et al. (2016). Preparation, In-Vitro Characterization and Pharmacokinetic Evaluation of Brij Decorated Doxorubicin Liposomes as a Potential Nanocarrier for Cancer Therapy. NIH. [Link]
- Royal Society of Chemistry. (2017). Analytical Methods. RSC Publishing. [Link]
- Croda Home Care. Brij™ L23. Croda Home Care. [Link]
- ResearchGate. Solubilization of Progesterone and its Derivatives into Gemini... ResearchGate. [Link]
- Kumar, M., et al. (2019). Techniques for Formulation of Nanoemulsion Drug Delivery System: A Review. PMC - NIH. [Link]
- ResearchGate. (2018). Chemical structures of Triton X-100 and Brij L23. ResearchGate. [Link]
- Duncan, R., & Izzo, L. (2005). Dendrimer biocompatibility and toxicity. PubMed. [Link]
- D'Souza, S. (2021). Assessment of In Vitro Release Testing Methods for Colloidal Drug Carriers: The Lack of Standardized Protocols. MDPI. [Link]
- Li, M., et al. (2019). Poly(mono/diethylene glycol n-**tetradecyl ether** vinyl ether)s with Various Molecular Weights as Phase Change Materials. MDPI. [Link]
- Paul, B. K., et al. (2012). Thermodynamic Study on Surface Adsorption and Micelle Formation of Poly(ethylene glycol) Mono-n-**tetradecyl Ether**s. ResearchGate. [Link]
- Shaikh Neha, M., et al. (2017). a review on current trends of nanoemulsion. Indo American Journal of Pharmaceutical Sciences. [Link]

© 2026 BenchChem. All rights reserved.

- Majeed, A., et al. (2019). Preparation, Characterization and Applications of Nanoemulsions: An Insight. SciSpace. [Link]
- JETIR. (2023). Advances in Pharmaceutical Analysis: A Review of Modern Analytical Techniques. Jetir.Org. [Link]
- Patel, M., et al. (2015). Preparation and Optimization of Nanoemulsions for targeting Drug Delivery. ResearchGate. [Link]
- Luginina, M., et al. (2023). Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals. MDPI. [Link]
- Shakeel, F., et al. (2016). Nanoemulsion Components Screening and Selection: a Technical Note. PMC - NIH. [Link]
- Pinelli, C., et al. (2024). Unveiling Biocompatibility: Comprehensive Study on Epoxy–Polyetheramine-Based Polymeric Nanogels in CHO-K1 Cell Line. MDPI. [Link]
- Orelovich, O. L., et al. (2023). Rapid Characterization of Synthesized Nanoparticles' Liquid Dispersions Using Nanoparticle Tracking Analysis. MDPI. [Link]
- Hua, S. (2021). Recent Progress in Drug Release Testing Methods of Biopolymeric Particulate System. MDPI. [Link]
- ResearchGate. (2023). Biocompatibility and drug delivery systems. ResearchGate. [Link]
- NIH. Octyl **tetradecyl ether**. PubChem. [Link]
- D'Souza, S. (2022). Assessment of In Vitro Release Testing Methods for Colloidal Drug Carriers: The Lack of Standardized Protocols. PubMed. [Link]
- Majeed, G., et al. (2007). Drug Release Kinetics From Tablet Matrices Based Upon Ethylcellulose Ether-Derivatives: A Comparison Between Different Formulations. PubMed. [Link]
- ResearchGate. (2013). Wormlike Micelles of Pentaoxyethylene **Tetradecyl Ether** C14E5 and Hexaoxyethylene Hexadecyl Ether C16E6. ResearchGate. [Link]

© 2026 BenchChem. All rights reserved.

- MySkinRecipes. **Tetradecyl Ether**. MySkinRecipes. [Link]
- D'Souza, S. (2022). Assessment of In Vitro Release Testing Methods for Colloidal Drug Carriers: The Lack of Standardized Protocols. Semantic Scholar. [Link]
- MDPI. Nanoparticles—Attractive Carriers of Antimicrobial Essential Oils. MDPI. [Link]
- Halamoda-Kenzaoui, B., et al. (2015). Pharmaceutical and Toxicological Properties of Engineered Nanomaterials for Drug Delivery. PMC - NIH. [Link]
- Dubey, S. K., et al. (2020). Synthesis, toxicity, biocompatibility, and biomedical applications of graphene and graphene-related materials. PMC - NIH. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Tetradecyl Ether [myskinrecipes.com]
- 2. crodapharma.com [crodapharma.com]
- 3. Polyoxyethylene Lauryl Ether - DOLCHEM [dolchem.com]
- 4. crodahomecare.com [crodahomecare.com]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. The role of hollow magnetic nanoparticles in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
- 8. iajps.com [iajps.com]
- 9. scispace.com [scispace.com]
- 10. researchgate.net [researchgate.net]
- 11. Novel Ionic Liquid Based Microemulsion Formulation: A Potential Tool for Drug Delivery - IJPRS [ijprs.com]

© 2026 BenchChem. All rights reserved.

- 12. Techniques for Formulation of Nanoemulsion Drug Delivery System: A Review - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Nanoemulsion Components Screening and Selection: a Technical Note - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Preparation, In-Vitro Characterization and Pharmacokinetic Evaluation of Brij Decorated Doxorubicin Liposomes as a Potential Nanocarrier for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 15. 脂质体制备 - Avanti® Polar Lipids [sigmaaldrich.com]
- 16. researchgate.net [researchgate.net]
- 17. jddtonline.info [jddtonline.info]
- 18. Chemical Enhancer: A Simplistic Way to Modulate Barrier Function of the Stratum Corneum - PMC [pmc.ncbi.nlm.nih.gov]
- 19. researchgate.net [researchgate.net]
- 20. researchgate.net [researchgate.net]
- 21. Rapid Characterization of Synthesized Nanoparticles' Liquid Dispersions Using Nanoparticle Tracking Analysis [mdpi.com]
- 22. pdf.benchchem.com [pdf.benchchem.com]
- 23. mdpi.com [mdpi.com]
- 24. Recent Progress in Drug Release Testing Methods of Biopolymeric Particulate System - PMC [pmc.ncbi.nlm.nih.gov]
- 25. mdpi.com [mdpi.com]
- 26. researchgate.net [researchgate.net]
- 27. Pharmaceutical and Toxicological Properties of Engineered Nanomaterials for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
- 28. Synthesis, toxicity, biocompatibility, and biomedical applications of graphene and graphene-related materials - PMC [pmc.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [Application Notes & Protocols: Tetradecyl Ether in Advanced Drug Delivery Systems]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1582516/docs#application-notes-protocols-tetradecyl-ether-in-advanced-drug-delivery-systems]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved.

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.